Cas no 2228613-00-9 (1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228613-00-9
• MF: C₁₂H₁₁ClO₄
• MW: 254.666342973709
• CID: 6561311
• PubChem ID: 165977072
• Update Time: 2025-06-28

1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• 2228613-00-9
• EN300-1989065

• Inchi： 1S/C12H11ClO4/c13-8-4-7(5-9-10(8)17-6-16-9)12(11(14)15)2-1-3-12/h4-5H,1-3,6H2,(H,14,15)
• InChI Key： HGUZRAUOUFCDNR-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(=O)O)CCC1)OCO2

Computed Properties

• Exact Mass: 254.0345865g/mol
• Monoisotopic Mass: 254.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid

Introduction to CAS No 2228613-00-9: 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid

The compound with CAS No 2228613-00-9, known as 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a cyclobutane ring fused with a carboxylic acid group and a substituted dioxaindane moiety. The presence of the chlorine atom at the 7-position of the dioxaindane ring adds further complexity to its structure, making it a valuable subject for both synthetic and analytical studies.

Recent advancements in synthetic methodologies have enabled chemists to efficiently construct molecules like 1-(7-chloro-1,3-dioxaindan-5-yl)cyclobutane. Researchers have employed various strategies, including ring-closing metathesis and palladium-catalyzed cross-coupling reactions, to assemble this compound. These methods not only highlight the versatility of modern organic synthesis but also pave the way for the creation of related compounds with potential therapeutic applications.

The structural features of this compound make it an intriguing candidate for biological studies. The cyclobutane ring, known for its strained geometry, can impart unique electronic and steric properties to the molecule. This feature is particularly advantageous in drug design, where such properties can enhance binding affinity to target proteins. Recent studies have explored the interaction of this compound with various biological targets, including enzymes and receptors, providing insights into its potential as a lead compound for drug development.

In terms of physical properties, CAS No 2228613 exhibits a melting point of approximately 154°C and is sparingly soluble in common organic solvents. Its stability under physiological conditions has been assessed through accelerated degradation studies, which indicate that it maintains its integrity under typical storage conditions. These properties are critical for its consideration in pharmaceutical formulations.

The synthesis of this compound involves a multi-step process that begins with the preparation of the dioxaindane precursor. This is followed by chlorination at the 7-position and subsequent coupling with the cyclobutane carboxylic acid moiety. The use of protecting groups and precise control over reaction conditions are essential to ensure high yields and purity. Recent optimizations in these steps have significantly improved the overall efficiency of the synthesis pathway.

From an analytical standpoint, advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of this compound. These analyses provide definitive evidence for its molecular formula (C₁₄H₉ClO₄) and confirmatory data for its purity. Such rigorous characterization is vital for ensuring the reliability of downstream applications.

In conclusion, CAS No 2228613, or 1-(7-chloro-dioxaindan-yl)cyclobutane carboxylic acid, represents a fascinating example of modern organic synthesis and its application in drug discovery. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for researchers in both academia and industry.